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molecular formula C10H9NO B099120 Quinolin-8-ylmethanol CAS No. 16032-35-2

Quinolin-8-ylmethanol

Cat. No. B099120
M. Wt: 159.18 g/mol
InChI Key: BGLZVNYGUGILJU-UHFFFAOYSA-N
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Patent
US04963566

Procedure details

8-Hydroxymethylquinoline (1.0 g) was dissolved in methanol (30 ml). Platinum oxide (0.25 g) was added thereto and the mixture was subjected to catalytic reduction at 3.5 kg/cm2, 40° C. After completion of the catalytic reduction, the catalyst was filtered off and the filtrate was concentrated under reduced pressure. The resulting residue was recrystallized from ethyl acetate-n-hexane to give 8-hydroxymethyl-1,2,3,4-tetrahydroquinoline (1.0 g). Yellow needle crystals mp: 67°-68° C.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
0.25 g
Type
catalyst
Reaction Step Two

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]2[C:12]=1[N:11]=[CH:10][CH:9]=[CH:8]2>CO.[Pt]=O>[OH:1][CH2:2][C:3]1[CH:4]=[CH:5][CH:6]=[C:7]2[C:12]=1[NH:11][CH2:10][CH2:9][CH2:8]2

Inputs

Step One
Name
Quantity
1 g
Type
reactant
Smiles
OCC=1C=CC=C2C=CC=NC12
Name
Quantity
30 mL
Type
solvent
Smiles
CO
Step Two
Name
Quantity
0.25 g
Type
catalyst
Smiles
[Pt]=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
was subjected to catalytic reduction at 3.5 kg/cm2, 40° C
FILTRATION
Type
FILTRATION
Details
After completion of the catalytic reduction, the catalyst was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The resulting residue was recrystallized from ethyl acetate-n-hexane

Outcomes

Product
Name
Type
product
Smiles
OCC=1C=CC=C2CCCNC12
Measurements
Type Value Analysis
AMOUNT: MASS 1 g
YIELD: CALCULATEDPERCENTYIELD 97.5%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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